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Compound of Interest

Compound Name: CLP290

Cat. No.: B606730

Audience: Researchers, scientists, and drug development professionals.
Introduction:

CLP290 is a novel, orally bioavailable prodrug of CLP257, which acts as a potent and selective
activator of the neuron-specific K+-Cl- cotransporter KCC2.[1][2] KCC2 plays a crucial role in
maintaining low intracellular chloride concentrations in neurons, which is essential for the
hyperpolarizing and inhibitory actions of GABAA and glycine receptors.[3] Dysregulation of
KCC2 function has been implicated in a variety of neurological and psychiatric disorders,
including epilepsy, neuropathic pain, spinal cord injury, and traumatic brain injury.[2][3][4][5][6]
[7] CLP290 has emerged as a promising therapeutic candidate for these conditions by
restoring KCC2 function and enhancing chloride extrusion.[3][8] These application notes
provide detailed protocols for the formulation and oral gavage administration of CLP290 in
rodent models for preclinical research.

Data Presentation: CLP290 Formulation and Dosing

The following tables summarize key quantitative data for the preparation and administration of
CLP290 in rodents.

Table 1: CLP290 Formulation for Oral Gavage
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Formulation . L
Concentration Suitability Reference
Components

10% DMSO, 40%
General use, forms a

PEG300, 5% Tween > 2.08 mg/mL ) [1]
. clear solution.[1][9]
80, 45% Saline

10% DMSO, 90% ]
Alternative for

(20% SBE-B-CD in > 2.08 mg/mL ) - [1]
improved solubility.

Saline)
Suitable for
compounds with poor
10% DMSO, 90% aqueous solubility;
) > 2.08 mg/mL ) ] [1]
Corn Ol use with caution for

long-term studies.[1]

[9]

Used in studies
20% 2-hydroxypropyl- -~ )
) Not specified assessing motor [3]
B-cyclodextrin
performance.[3]

0.5% Suspension used in
Carboxymethylcellulos  0.66% CLP290 neonatal rat studies. [6][7]
e [61[7]

10% hyd 1B Alternative vehicle
6 hydroxypropy!-B-
v Not specified used in neonatal rat [6][7]

cyclodextrin _
studies.[6][7]

Table 2: Reported CLP290 Dosages for Oral Gavage in Rodents
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Therapeutic

Species Dosage Frequency Reference
Area
) ) Morphine-
Twice daily for 7 )
Rat 100 mg/kg induced [1109]
days

hyperalgesia

Traumatic Brain
Rat 50 mg/kg Single dose ) [4]
Injury

N Seizure
Mouse Dose-dependent  Not specified ] [5]
suppression

] Sedative effects
Neonatal Rat 100 mg/kg Single dose ) [6][7]
of midazolam

Experimental Protocols
Protocol 1: Preparation of CLP290 Formulation (10%
DMSO, 40% PEG300, 5% Tween 80, 45% Saline)

This protocol describes the preparation of a common vehicle for the oral gavage of
hydrophobic compounds like CLP290.

Materials:

CLP290 powder

e Dimethyl sulfoxide (DMSO)

» Polyethylene glycol 300 (PEG300)

o Tween 80 (Polysorbate 80)

e Saline (0.9% NaCl)

 Sterile microcentrifuge tubes or vials

e \ortex mixer
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o Calibrated pipettes
Procedure:

o Calculate Required Volumes: Determine the total volume of the dosing solution needed
based on the number of animals, their average weight, and the desired dose (e.g., 10 mL/kg
body weight).

e Prepare a CLP290 Stock Solution in DMSO:
o Weigh the required amount of CLP290 powder.

o Dissolve the CLP290 in DMSO to create a concentrated stock solution (e.g., 20.8 mg/mL).
Ensure it is fully dissolved. Gentle warming or sonication can be used to aid dissolution.

e Prepare the Final Dosing Solution (Example for 1 mL):

[e]

In a sterile tube, add 400 pL of PEG300.

o

Add 100 pL of the CLP290/DMSO stock solution to the PEG300 and vortex thoroughly to
mix.

o

Add 50 pL of Tween 80 to the mixture and vortex again until homogenous.

[¢]

Add 450 L of saline to the solution and vortex thoroughly to ensure a clear and uniform
solution.[1][9]

e Final Check: Visually inspect the solution for any precipitation. The final solution should be
clear. It is recommended to prepare the dosing solution fresh on the day of the experiment.

Protocol 2: Oral Gavage Procedure in Rodents

This protocol provides a general guideline for administering the prepared CLP290 formulation
to rodents. All procedures should be performed by trained personnel in accordance with
institutional animal care and use committee (IACUC) guidelines.

Materials:
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Prepared CLP290 dosing solution

Appropriately sized oral gavage needles (stainless steel or flexible plastic with a ball-tip)

Syringes (1 mL or appropriate size)

Animal scale

Personal Protective Equipment (PPE): lab coat, gloves, eye protection
Procedure:
e Animal Preparation:

o Weigh the animal to determine the precise volume of the dosing solution to be
administered. The typical gavage volume should not exceed 10 mL/kg of body weight.[10]
[11]

o Gavage Needle Preparation:

o Select the appropriate size gavage needle for the animal (e.g., 18-20 gauge for mice, 16-
18 gauge for rats).[11]

o Measure the correct insertion length by holding the needle alongside the animal, with the
tip at the corner of the mouth and the end at the last rib. Mark this length on the needle.
[10][11]

e Animal Restraint:

o Properly restrain the animal to ensure its safety and the accuracy of the procedure. For
mice, this typically involves scruffing the neck and back to immobilize the head and body.

o Gavage Needle Insertion:

o Gently insert the ball-tipped gavage needle into the diastema (the gap between the
incisors and molars).
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o Advance the needle along the roof of the mouth toward the back of the throat. The animal
should swallow the needle as it is gently advanced. Do not force the needle. If resistance
is met, withdraw and re-attempt.[10][11]

e Administration:

o Once the needle is in the esophagus to the pre-measured depth, slowly administer the
CLP290 solution from the syringe.[10]

o Post-Administration:
o After administration, gently remove the needle in a single, smooth motion.

o Return the animal to its cage and monitor for any signs of distress, such as difficulty
breathing or lethargy, for at least 15-30 minutes.[10][12]
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Caption: CLP290 is a prodrug that is metabolized to CLP257, which activates KCC2.
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Experimental Workflow for CLP290 Oral Gavage in
Rodents
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:
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Click to download full resolution via product page

Caption: Workflow for CLP290 oral gavage from preparation to data collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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